Cas no 110457-74-4 (2,3-Diethyl-5-methylanisole)

• Product Name: 2,3-Diethyl-5-methylanisole
• CAS No: 110457-74-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 2885359
• Update Time: 2023-08-10

2,3-Diethyl-5-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-diethyl-5-methylanisole
• 2,3-Diethyl-5-methylanisole

• Inchi： 1S/C12H18O/c1-5-10-7-9(3)8-12(13-4)11(10)6-2/h7-8H,5-6H2,1-4H3
• InChI Key： KFVJVZKKSUXBSP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(CC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2